Cas no 1550021-47-0 (6-Cyano-2-(2-furyl)benzimidazole)

• Product Name: 6-Cyano-2-(2-furyl)benzimidazole
• CAS No: 1550021-47-0
• MF: C₁₂H₇N₃O
• MW: 209.203481912613
• MDL: MFCD25572042
• CID: 4605498
• PubChem ID: 79004187
• Update Time: 2025-05-20

6-Cyano-2-(2-furyl)benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2-(2-furyl)benzimidazole
• 2-(Furan-2-yl)-1H-benzo[d]imidazole-6-carbonitrile

• MDL： MFCD25572042
• Inchi： 1S/C12H7N3O/c13-7-8-3-4-9-10(6-8)15-12(14-9)11-2-1-5-16-11/h1-6H,(H,14,15)
• InChI Key： YYOGXTRQEAGSJK-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CO2)NC2=CC(C#N)=CC=C2N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 462.6±43.0 °C at 760 mmHg
• Flash Point: 233.6±28.2 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

6-Cyano-2-(2-furyl)benzimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 6-Cyano-2-(2-furyl)benzimidazole

6-Cyano-2-(2-furyl)benzimidazole: A Comprehensive Overview

The compound with CAS No. 1550021-47-0, known as 6-Cyano-2-(2-furyl)benzimidazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzimidazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The benzimidazole core of this molecule provides a rigid and planar structure, which is often exploited in the design of bioactive compounds.

Recent studies have highlighted the potential of 6-Cyano-2-(2-furyl)benzimidazole as a promising candidate in the development of anti-cancer agents. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a valuable lead for further exploration in oncology. The presence of the cyano group at the 6-position and the furan moiety at the 2-position contributes to its unique electronic properties and bioactivity. These substituents not only enhance the molecule's stability but also facilitate interactions with biological targets, such as enzymes and receptors.

In addition to its therapeutic potential, 6-Cyano-2-(2-furyl)benzimidazole has also been investigated for its role in chemical sensing and catalysis. The molecule's ability to act as a fluorescent probe for metal ions has been reported in several recent publications. This property is attributed to the conjugation between the benzimidazole ring and the electron-withdrawing cyano group, which enables sensitive detection of ions such as copper(II) and zinc(II). Such applications underscore the versatility of this compound in diverse chemical and biological contexts.

The synthesis of 6-Cyano-2-(2-furyl)benzimidazole involves a multi-step process that typically begins with the preparation of intermediate compounds. One common approach involves the condensation of o-phenylenediamine derivatives with aldehydes or ketones, followed by subsequent functionalization to introduce the cyano and furyl groups. Recent advancements in catalytic methods have allowed for more efficient and selective syntheses, reducing production costs and improving yields.

From a structural standpoint, 6-Cyano-2-(2-furyl)benzimidazole exhibits a high degree of symmetry, which contributes to its stability and solubility properties. Computational studies have revealed that the molecule's electronic structure is highly conjugated, facilitating charge transfer processes that are critical for its biological activity. This understanding has been instrumental in guiding further modifications to optimize its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Looking ahead, the future of 6-Cyano-2-(2-furyl)benzimidazole lies in its potential for drug development and material science applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials. Moreover, ongoing research into its photochemical properties may unlock new opportunities in optoelectronics and energy storage technologies.

In conclusion, 6-Cyano-2-(2-furyl)benzimidazole represents a compelling example of how structural diversity can be harnessed to create molecules with multifaceted functionalities. As research continues to uncover its full potential, this compound is poised to make significant contributions across various scientific disciplines.